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Compound of Interest

Compound Name:
4-Isopropylphenyl Diphenyl

Phosphate-d10

Cat. No.: B15557040 Get Quote

This technical guide provides a comprehensive overview of the safety data available for 4-
Isopropylphenyl Diphenyl Phosphate-d10. The information presented is primarily based on

the safety data sheets (SDS) of the non-deuterated analogue, 4-Isopropylphenyl Diphenyl

Phosphate, and related organophosphate compounds, as a specific SDS for the deuterated

version is not readily available. It is intended for researchers, scientists, and professionals in

drug development who may be handling this compound.

Section 1: Chemical Identification and Physical
Properties
4-Isopropylphenyl Diphenyl Phosphate-d10 is a deuterated version of 4-Isopropylphenyl

Diphenyl Phosphate. The primary difference is the replacement of ten hydrogen atoms with

deuterium. This isotopic labeling is typically used in analytical studies, such as mass

spectrometry, to trace the compound's metabolic fate or environmental distribution. The safety

profile of the deuterated compound is expected to be very similar to its non-deuterated

counterpart.

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₂₁H₁₁D₁₀O₄P [1]

Molecular Weight 378.42 g/mol [1]

Appearance
Viscous light yellow liquid or

off-white powder/solid
[2],[3]

Odor Odorless [4],[3]

Solubility Insoluble in water. [2]

Flash Point > 200 °F (> 93.3 °C) [2]

Vapor Pressure 0.00000035 mmHg [2]

log Kow (Octanol/Water

Partition Coefficient)
5.31 [2]

Unlabelled CAS Number 55864-04-5 [1][5]

Section 2: Hazard Identification and Classification
The hazard classification for 4-Isopropylphenyl Diphenyl Phosphate can vary depending on the

specific isomeric mixture and purity. Some sources classify it as non-hazardous, while others

indicate potential for skin and eye irritation, and chronic aquatic toxicity.[6] For mixtures

containing related compounds, more severe hazards such as acute toxicity and flammability

may be listed.

Table 2: GHS Hazard Classification (for related compounds)
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Hazard Class
Hazard
Statement

Signal Word Pictogram Reference

Acute Toxicity

(Oral, Dermal,

Inhalation)

H302, H312,

H332: Harmful if

swallowed, in

contact with skin

or if inhaled

Warning

GHS07

(Exclamation

Mark)

[7]

Eye Irritation

H319: Causes

serious eye

irritation

Warning

GHS07

(Exclamation

Mark)

[7]

Chronic Aquatic

Toxicity

H413: May

cause long

lasting harmful

effects to aquatic

life

- - [8]

It is important to note that the neurotoxicity of isopropylated triphenyl phosphates is associated

with ortho-isomers. Studies on p-isopropylphenyl diphenyl phosphate (the non-deuterated

analog of the topic compound) have shown that it did not produce organophosphate-induced

delayed neurotoxicity (OPIDN) in hens. However, commercial formulations may contain various

isomers, some of which could be neurotoxic.

Section 3: Safe Handling and Storage
Proper handling and storage are crucial to minimize exposure and ensure safety in a laboratory

setting.

3.1 Personal Protective Equipment (PPE)

A diagram illustrating the recommended personal protective equipment is provided below.
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Personal Protective Equipment (PPE)

Safety Goggles/Face Shield Chemical-Resistant Gloves Lab Coat/Protective Clothing Respirator (if dusts/aerosols are generated)

Researcher

Handling 4-Isopropylphenyl
Diphenyl Phosphate-d10

Wears

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling the compound.

3.2 Handling Procedures

Handle in a well-ventilated place, preferably in a chemical fume hood.[9]

Avoid contact with skin and eyes.[9]

Avoid the formation of dust and aerosols.[9]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[9]

Do not eat, drink, or smoke when using this product.[7]

Wash hands thoroughly after handling.[7]

3.3 Storage Conditions

Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

Keep away from heat sources and incompatible materials.[7]
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Section 4: Emergency Procedures
In case of accidental exposure or spillage, the following procedures should be followed.

4.1 First-Aid Measures

Table 3: First-Aid Measures

Exposure Route First-Aid Procedure Reference

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[8]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower.

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

[4]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[4]

4.2 Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.[4]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[9]
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4.3 Accidental Release Measures

The logical workflow for handling a spill is outlined in the diagram below.

Spill Occurs

Evacuate Area

Ensure Adequate Ventilation

Wear Appropriate PPE

Contain Spill with Inert Material

Collect and Place in a Suitable Container for Disposal

Clean Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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